1-(2-Mercaptocyclopentylcarbonyl)proline

• Molecular Formula: C11H17NO3S
• Molecular Weight: 243.32 g/mol
• IUPAC Name: (2S)-1-(2-sulfanylcyclopentanecarbonyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H17NO3S/c13-10(7-3-1-5-9(7)16)12-6-2-4-8(12)11(14)15/h7-9,16H,1-6H2,(H,14,15)/t7?,8-,9?/m0/s1
• InChI Key: SOGKSVJBPXZDIL-MGURRDGZSA-N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)C2CCCC2S)C(=O)O
• Canonical SMILES: C1CC(C(C1)S)C(=O)N2CCCC2C(=O)O

Description

1-(2-Mercaptocyclopentylcarbonyl)proline is a chemical compound of interest in biochemical and pharmacological research. Its structure, featuring a cyclopentyl ring connected to a proline residue via a mercapto-carbonyl linkage, suggests potential as a starting point for developing inhibitors of metallo-aminopeptidases . Metallo-aminopeptidases are a major class of enzymes that utilize metal ion(s) in their active site to hydrolyze peptide bonds and are central players in a range of devastating human diseases, including cancer, malaria, and hypertension . The mercapto (thiol) group in its structure is a key pharmacophore known to coordinate with zinc ions in the active sites of various metalloproteases . This mechanism is observed in other bioactive peptides and approved drugs, where a mercaptoacyl group is a critical feature for potent antagonistic activity . Furthermore, the cyclopentane moiety may act as a proline mimetic, a strategy previously employed in the design of inhibitors for prolyl oligopeptidase to fine-tune properties like lipophilicity . This product is intended for research purposes, such as investigating enzyme kinetics, structure-activity relationships (SAR), and inhibitor design for zinc-dependent proteases. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.

Comparison with Similar Compounds

Comparison with Structurally Similar Proline Derivatives

Proline derivatives are often tailored via substitutions on the pyrrolidine ring or the amino acid backbone to modulate solubility, stability, and biological activity. Below is a detailed comparison of 1-(2-Mercaptocyclopentylcarbonyl)proline with five analogous compounds:

Structural and Functional Group Analysis

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
1-(2-Mercaptocyclopentylcarbonyl)proline	2-mercaptocyclopentylcarbonyl	C₁₁H₁₇NO₃S*	243.1 (estimated)	Potential metalloproteinase inhibition, redox activity (inferred)	-
N-Methylproline	Methyl group on proline nitrogen	C₆H₁₁NO₂	133.16	Alters peptide conformation; used in collagen synthesis studies
1-(Aminocarbonyl)-L-proline	Carbamoyl group on proline nitrogen	C₆H₁₀N₂O₃	158.16	Intermediate in peptidomimetic drug design
N-(2,4-Dinitrophenyl)-D-proline	2,4-dinitrophenyl group on proline nitrogen	C₁₁H₁₁N₃O₆	281.22	Chromogenic reagent in analytical chemistry
1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]proline	Isoxazole sulfonyl group	C₁₁H₁₄N₂O₅S	286.30	Research applications in signaling pathways
1-(2-Pyridinylcarbonyl)proline	Pyridinylcarbonyl group	C₁₁H₁₂N₂O₃	220.22	Chelation potential; studied in coordination chemistry

*Note: The molecular formula and weight of 1-(2-Mercaptocyclopentylcarbonyl)proline are estimated based on structural analysis.

Research Findings and Implications

• Pharmacokinetics : The thiol group may improve membrane permeability but increase susceptibility to oxidation, necessitating stabilization strategies (e.g., prodrug formulations) .
• Biological Activity : Thiol-containing proline derivatives often exhibit inhibitory effects on zinc-dependent enzymes (e.g., angiotensin-converting enzyme), analogous to ramipril’s mechanism .

Notes

• Limitations: Data on 1-(2-Mercaptocyclopentylcarbonyl)proline are inferred due to absent primary literature in the provided evidence.

Preparation Methods

Asymmetric Hydrogenation of Cyclopentene Precursors

The cyclopentane ring is formed via hydrogenation of a cyclopentene derivative using chiral catalysts. For example, (R)-SpiroPAP-Me-Ir catalyzes the hydrogenation of pyrrolidine-2-carbaldehyde to produce enantiomerically enriched intermediates. Adapting this to 2-mercaptocyclopentane derivatives requires:

• Substrate Preparation: Cyclopentene-2-carbaldehyde is treated with hydrogen sulfide (H₂S) or thiourea to introduce the mercapto group.

• Catalytic Conditions: Hydrogenation at 2–4 MPa and 20–25°C for 3–5 hours achieves >95% conversion. The catalyst is recoverable via filtration, enhancing cost efficiency.

Oxidation and Coupling to Proline

The hydrogenated intermediate is oxidized to the carboxylic acid using potassium permanganate (KMnO₄) or potassium dichromate (K₂Cr₂O₇). Subsequent activation to the acyl chloride enables coupling to proline under basic conditions.

Reaction Table 1: Stepwise Synthesis Parameters

Step	Reagents/Conditions	Yield (%)	Optical Purity (ee)	Source
Hydrogenation	(R)-SpiroPAP-Me-Ir, H₂ (3 MPa), 25°C, 4h	95.6	99
Oxidation	KMnO₄, H₂O, 15–20°C, 3h	89	–
Acylation	SOCl₂, DCM, reflux; Proline, NaHCO₃, 0°C	82	–

Protection-Deprotection Strategies for Enhanced Selectivity

To mitigate side reactions involving the thiol and amine groups, protective group chemistry is critical. Techniques from peptidomimetic synthesis, such as those in US6147051A, provide a framework:

Thiol Protection with Trityl Groups

• Protection: The mercapto group is shielded using trityl chloride (TrCl) in pyridine, forming a stable Tr-S bond.

• Deprotection: Post-acylation, the trityl group is removed with silver nitrate (AgNO₃) or triethylsilane (TES).

Amine Protection with Boc Groups

• Protection: Proline’s amine is protected with di-tert-butyl dicarbonate (Boc₂O) in tetrahydrofuran.

• Coupling: The protected proline reacts with the activated cyclopentanecarbonyl chloride.

• Deprotection: Boc removal is achieved via trifluoroacetic acid (TFA) in dichloromethane.

Advantages:

• Prevents undesired disulfide crosslinking during acylation.

• Enables sequential functionalization of the cyclopentane ring.

Challenges and Optimization Strategies

Oxidative Degradation of Thiols

The mercapto group’s susceptibility to oxidation necessitates inert atmospheres (N₂ or Ar) and chelating agents like EDTA to sequester metal impurities. Patent CN103086940B recommends sodium bisulfite (NaHSO₃) during workup to reduce residual oxidants.

Stereochemical Control

Achieving high enantiomeric excess (ee) requires chiral catalysts or resolution techniques. As demonstrated in D-proline synthesis, asymmetric hydrogenation with (R)-SpiroPAP-Me-Ir provides ee values >99%, suggesting applicability to cyclopentane precursors.

Solvent Selection

Polar aprotic solvents (e.g., DMF, DMSO) enhance acylation rates but may promote racemization. Patent CN107827802B advocates for ethanol/water mixtures in oxidation steps to balance reactivity and stability .

Q & A

Q. What collaborative frameworks enhance the translation of 1-(2-Mercaptocyclopentylcarbonyl)proline from chemical synthesis to preclinical testing?

• Methodological Answer : Adopt a convergent workflow:
• Chemistry : Scale-up synthesis under GMP-like conditions (e.g., QbD principles for critical quality attributes) .
• Biology : Use PDX (patient-derived xenograft) models to evaluate efficacy and toxicity thresholds .
• Regulatory Science : Draft pre-IND packages with stability, PK/PD, and safety pharmacology data aligned with FDA/EMA guidelines .